Cas no 154938-68-8 (N-Fmoc-4-piperidinepropionic acid)

• Product Name: N-Fmoc-4-piperidinepropionic acid
• CAS No: 154938-68-8
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• MDL: MFCD02179125
• CID: 137746
• PubChem ID: 2756122
• Update Time: 2025-08-05

N-Fmoc-4-piperidinepropionic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoicacid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 3-(1-FMoc-piperidin-4-yl)propionic acid
• 3-(1-FMOC-PIPERIDINE-4-YL)-PROPIONIC ACID
• 3-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-4-yl]propanoic acid
• N-FMOC-4-PIPERIDINEPROPIONIC ACID
• 3-(1-FMOC-PIPERIDIN-4-YL)-PROPIONIC ACID
• 4-(2-Carboxy-ethyl)-piperidine-1-carboxylic acid 9H-fluoren-9-ylmethyl ester
• Z1123720104
• CS-0217659
• EN300-81130
• SCHEMBL8606944
• 3-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)propanoicacid
• AKOS012614816
• 3-(1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDIN-4-YL)PROPANOIC ACID
• 154938-68-8
• N-Fmoc-4-piperidinepropionic acid, AldrichCPR
• DTXSID90373250
• 4-Piperidinepropanoicacid,1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• E70624
• BS-42131
• MFCD02179125
• 3-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidin-4-yl)propanoic acid
• 4-Piperidinepropanoic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 3-{1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidin-4-yl}propanoic acid
• N-Fmoc-4-piperidinepropionic acid

• MDL： MFCD02179125
• Inchi： 1S/C23H25NO4/c25-22(26)10-9-16-11-13-24(14-12-16)23(27)28-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,26)
• InChI Key： SGFYVVYWQGGISK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(CCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 379.17800
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 113-119℃
• Boiling Point: 582.9±23.0 °C at 760 mmHg
• Flash Point: 306.3±22.6 °C
• PSA: 66.84000
• LogP: 4.45020
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

N-Fmoc-4-piperidinepropionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-Fmoc-4-piperidinepropionic acid

Professional Introduction to N-Fmoc-4-piperidinepropionic Acid (CAS No: 154938-68-8)

N-Fmoc-4-piperidinepropionic acid, a compound with the chemical identifier CAS No: 154938-68-8, is a crucial intermediate in the field of pharmaceutical synthesis. This compound, characterized by its N-Fmoc (N-(fluorenylmethyloxy)carbonyl) protective group and the presence of a piperidine ring, finds extensive applications in the synthesis of peptide-based therapeutics and other biologically active molecules.

The N-Fmoc group is particularly significant in peptide coupling reactions, where it serves as an protecting group for the amino group of lysine residues. This protection is essential for ensuring the correct sequence and stability of peptides during synthesis. The piperidine moiety, on the other hand, introduces a unique structural feature that can influence the pharmacokinetic properties of the final product. Piperidine derivatives are known for their ability to enhance solubility and bioavailability, making them valuable in drug design.

In recent years, there has been a surge in research focused on developing novel peptidomimetics and peptide-based drugs. These compounds often require sophisticated synthetic strategies to achieve the desired structural complexity and biological activity. N-Fmoc-4-piperidinepropionic acid plays a pivotal role in these synthetic pathways, providing a versatile building block for constructing complex molecules. For instance, its incorporation into peptide chains allows for the creation of analogs with enhanced stability and improved pharmacological profiles.

The utility of N-Fmoc-4-piperidinepropionic acid has been further highlighted in studies exploring its application in solid-phase peptide synthesis (SPPS). SPPS is a widely used method for constructing peptides due to its efficiency and scalability. The compound’s compatibility with common SPPS reagents and conditions makes it an ideal choice for researchers aiming to produce high-quality peptides for both academic and industrial purposes. Moreover, its use in SPPS has been linked to improved yields and purity of peptide products, underscoring its importance in modern peptide chemistry.

Advances in computational chemistry have also contributed to the growing appreciation of N-Fmoc-4-piperidinepropionic acid. Molecular modeling studies have demonstrated that the presence of the piperidine ring can significantly influence the conformational flexibility and binding affinity of peptides. These insights have guided the design of peptidomimetics with tailored biological activities, such as improved receptor binding or enhanced metabolic stability. Such findings are particularly relevant in drug discovery efforts targeting complex biological pathways.

The compound’s significance extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies rely on high-quality intermediates like N-Fmoc-4-piperidinepropionic acid to streamline their drug development processes. By incorporating this compound into their synthetic routes, they can achieve greater efficiency and cost-effectiveness, ultimately leading to faster delivery of new therapeutics to patients. This underscores the importance of robust supply chains and reliable suppliers in ensuring access to critical chemical building blocks.

In conclusion, N-Fmoc-4-piperidinepropionic acid represents a cornerstone in modern peptidic chemistry. Its unique structural features and versatile applications make it indispensable for researchers and industry professionals alike. As our understanding of peptide-based therapeutics continues to evolve, compounds like this will remain at the forefront of innovation, driving advancements that benefit human health and well-being.